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Compound of Interest |

Compound Name: Dimethyl nitromalonate
CAS No.: 5437-67-2
Cat. No.: B1296143
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and decomposition of
dimethyl nitromalonate under various conditions. Due to the limited availability of direct
experimental data for dimethyl nitromalonate, this guide synthesizes information from studies
on analogous compounds, including dialkyl malonates, aliphatic nitro compounds, and other
organic esters. The content herein is intended to serve as a foundational resource for
researchers and professionals involved in the handling, formulation, and analysis of this
compound, providing both established principles and directions for further investigation.

Physicochemical Properties of Dimethyl
Nitromalonate

A foundational understanding of the stability of dimethyl nitromalonate begins with its physical
and chemical properties. These characteristics influence its reactivity and degradation
pathways.
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Property Value

Molecular Formula CsH7NOs

Molecular Weight 177.11 g/mol

Appearance Presumed to be a liquid at room temperature
Boiling Point 100 °C at 1 mmHg

Density 1.312 g/mL at 25 °C

Refractive Index 1.432 at 20 °C

Synthesis of Dimethyl Nitromalonate

The most common laboratory synthesis of dimethyl nitromalonate involves the nitration of
dimethyl malonate. An early method was described by Arndt and Rose in 1935, which was later
optimized to improve yields.

Experimental Protocol: Synthesis via Nitration[1]

Materials:

Dimethyl malonate

e Fuming nitric acid

e Ice

e Water

e Toluene

e 5% Urea solution

e 10% Sodium carbonate solution

e Hydrochloric acid
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Procedure:

Cool dimethyl malonate in a reaction vessel equipped with a stirrer and a dropping funnel.

Slowly add fuming nitric acid to the cooled dimethyl malonate while maintaining the
temperature between 15 and 30 °C. The addition is typically carried out over a period of
about one hour.

After the addition is complete, continue stirring the reaction mixture at the same temperature
for approximately three to four hours.

Quench the reaction by pouring the mixture into ice water.

Extract the aqueous mixture with toluene.

Wash the combined organic extracts with water and then with a 5% aqueous urea solution
until a negative starch-iodide test is obtained, indicating the removal of nitrogen oxides.

Extract the washed organic solution with a 10% sodium carbonate solution to isolate the
sodium salt of dimethyl nitromalonate.

Combine the aqueous extracts, wash with toluene, and then acidify to a pH of 4 with
hydrochloric acid and ice.

Extract the liberated dimethyl nitromalonate with toluene.

Wash the final organic extract with water and a 5% urea solution, then dry over a suitable
drying agent.

Remove the solvent under reduced pressure and distill the residue to obtain pure dimethyl
nitromalonate.

Logical Workflow for Synthesis:
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Fig. 1: Synthetic Workflow for Dimethyl Nitromalonate.

Stability and Decomposition Pathways

The stability of dimethyl nitromalonate is influenced by thermal stress, pH, and light.
Understanding its decomposition under these conditions is critical for its storage, handling, and
application.

Thermal Stability and Decomposition

While specific quantitative thermal analysis data for dimethyl nitromalonate is not readily
available, studies on analogous aliphatic nitro compounds provide insight into its likely thermal
behavior. The primary decomposition pathways for such compounds are C-NO2z bond
homolysis and nitro-nitrite isomerization[1].

Proposed Thermal Decomposition Pathway:

At elevated temperatures, dimethyl nitromalonate is expected to undergo initial cleavage of
the C-NO:z bond to form a radical intermediate and nitrogen dioxide. The resulting radical can
then undergo further reactions, such as dimerization or fragmentation.

Experimental Protocol: Thermal Analysis using DSC-TGA

A combination of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) is the standard method for evaluating thermal stability.

Instrumentation:

» Simultaneous Thermal Analyzer (STA) capable of performing DSC and TGA.
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« Inert gas supply (e.g., nitrogen or argon).
e Sample pans (e.g., aluminum or alumina).
Procedure:

o Accurately weigh a small sample (typically 1-5 mg) of dimethyl nitromalonate into a TGA
pan.

e Place the sample in the STA furnace.

e Purge the furnace with an inert gas at a constant flow rate (e.g., 50 mL/min) to prevent
oxidative decomposition.

» Heat the sample from ambient temperature to a final temperature (e.g., 500 °C) at a constant
heating rate (e.g., 10 °C/min).

e Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

e Analyze the resulting TGA curve to determine the onset of decomposition and the
percentage of mass loss at different stages.

e Analyze the DSC curve to identify endothermic (e.g., melting) and exothermic (e.g.,
decomposition) events.

Data Presentation: Expected Thermal Decomposition Data

Parameter Expected Observation

The temperature at which significant mass loss

TGA Onset Temperature S -
begins, indicating the start of decomposition.
The percentage of the initial mass lost during

TGA Mass Loss (%) decomposition, corresponding to the volatile

decomposition products.

- An exothermic peak indicating the energy
DSC Decomposition Peak ) N
released during the decomposition process.
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Logical Workflow for Thermal Decomposition Analysis:

Thermal Decomposition Analysis Workflow
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Fig. 2: Workflow for Thermal Stability Analysis.

Acid-Catalyzed Hydrolysis

Under acidic conditions, ester hydrolysis is a reversible reaction that yields a carboxylic acid
and an alcohol. For dimethyl nitromalonate, this would result in nitromalonic acid and
methanol. The presence of the electron-withdrawing nitro group may influence the rate of
hydrolysis.

Proposed Acid-Catalyzed Hydrolysis Pathway:

The reaction is expected to proceed via the standard mechanism for acid-catalyzed ester
hydrolysis, involving protonation of the carbonyl oxygen, nucleophilic attack by water, and
subsequent elimination of methanol.

Experimental Protocol: Monitoring Acid Hydrolysis by NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for monitoring the
progress of hydrolysis in real-time.

Materials:
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Dimethyl nitromalonate

Deuterated water (D20)

Deuterated acid (e.g., DCI in D20)

NMR tubes

Procedure:

Prepare a solution of dimethyl nitromalonate in an NMR tube with D20 and a catalytic
amount of a deuterated acid.

Acquire an initial *H NMR spectrum to identify the chemical shifts of the starting material.

Maintain the sample at a constant temperature and acquire subsequent *H NMR spectra at
regular time intervals.

Monitor the decrease in the intensity of the signals corresponding to the methyl ester protons
of dimethyl nitromalonate and the appearance of new signals corresponding to methanol
and potentially the methine proton of nitromalonic acid.

Integrate the relevant peaks in each spectrum to determine the relative concentrations of the
reactant and products over time.

Use the concentration data to calculate the rate constant for the hydrolysis reaction.

Data Presentation: Expected Kinetic Data from Acid Hydrolysis
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Parameter Description

Reactant Dimethyl nitromalonate

Products Nitromalonic acid, Methanol

Rate Law (Proposed) Rate = k[Dimethyl Nitromalonate][H*]

The time required for the concentration of

Half-life (ti/2
(1) dimethyl nitromalonate to halve.

Rate Constant (k) The proportionality constant in the rate law.

Base-Catalyzed Decomposition

Base-catalyzed hydrolysis of esters, known as saponification, is an irreversible process that
yields a carboxylate salt and an alcohol. For dimethyl nitromalonate, this would initially form
the salt of nitromalonic acid and methanol. However, a-nitro esters are also susceptible to other

base-catalyzed reactions.
Proposed Base-Catalyzed Decomposition Pathway:

In the presence of a base, the acidic a-proton of dimethyl nitromalonate can be abstracted,
forming a resonance-stabilized carbanion. This can be followed by hydrolysis of the ester
groups. Alternatively, other decomposition pathways may be initiated by the formation of this
carbanion.

Experimental Protocol: Analysis of Base-Catalyzed Decomposition by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify the volatile
products of decomposition.

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer.
o Appropriate GC column for separating polar compounds.

Procedure:
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o Prepare a solution of dimethyl nitromalonate in a suitable solvent and add a base (e.g.,
sodium hydroxide solution).

» Allow the reaction to proceed for a defined period at a controlled temperature.
e Neutralize the reaction mixture and extract with an organic solvent.
e Analyze the organic extract by GC-MS.

« |dentify the decomposition products by comparing their mass spectra to a library of known
compounds.

Data Presentation: Potential Products of Base-Catalyzed Decomposition

Condition Potential Products

Mild Base Nitromalonate salt, Methanol

Products of decarboxylation, fragmentation, and
Strong Base/Heat ]
other secondary reactions.

Signaling Pathway for Base-Catalyzed Hydrolysis:

Base-Catalyzed Hydrolysis Pathway

Formation of Elimination of Formation of
Tetrahedral Intermediate Methoxide (CH3O™) Nitromalonic Acid

Deprotonation by
Base (Irreversible)

Nucleophilic Attack
by OH~ on Carbonyl

Start: Dimethyl
G

Click to download full resolution via product page

Fig. 3: Proposed Pathway for Base-Catalyzed Hydrolysis.

Photolytic Decomposition

The photolytic stability of dimethyl nitromalonate is of interest, particularly for applications
where it may be exposed to light. Aliphatic nitro compounds can undergo photochemical
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reactions, often involving the nitro group.

Proposed Photolytic Decomposition Pathway:

Upon absorption of UV radiation, the nitro group can be excited, leading to C-N bond cleavage
to form radicals, similar to the thermal decomposition pathway. Alternatively, photoreduction of
the nitro group or other rearrangements may occur.

Experimental Protocol: Photostability Study

Instrumentation:

» Photostability chamber with a controlled light source (e.g., xenon lamp with filters to simulate
sunlight).

o HPLC with a UV detector or GC-MS for analysis.

Procedure:

Prepare a solution of dimethyl nitromalonate in a photochemically inert solvent.

o Expose the solution to a controlled light source in the photostability chamber for a defined
period.

» Take aliquots of the solution at regular time intervals.

e Analyze the aliquots by a suitable chromatographic method (e.g., HPLC-UV or GC-MS) to
guantify the remaining dimethyl nitromalonate and identify any degradation products.

o Compare the results to a control sample kept in the dark to distinguish between photolytic
and thermal degradation.

Data Presentation: Expected Photolytic Decomposition Data
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Parameter Expected Observation

o The range of light wavelengths that induce
Wavelength Sensitivity q i
ecomposition.

Quantum Yield A measure of the efficiency of the
uantum Yie
photochemical process.

) The rate at which dimethyl nitromalonate
Photodegradation Rate )
decomposes upon exposure to light.

] The primary chemical species formed during
Major Photoproducts .
photolysis.

Conclusion

This technical guide has provided a comprehensive overview of the stability and decomposition
of dimethyl nitromalonate based on established chemical principles and data from analogous
compounds. While direct quantitative data for this specific molecule is limited, the proposed
decomposition pathways and experimental protocols offer a solid foundation for researchers
and professionals. The key takeaways are that dimethyl nitromalonate is likely susceptible to
thermal decomposition via C-NO:z bond cleavage, can undergo both acid- and base-catalyzed
hydrolysis with differing mechanisms and reversibility, and may be sensitive to photolytic
degradation. Further experimental work is necessary to quantify the kinetics and fully elucidate
the decomposition products under each of these conditions. The methodologies outlined in this
guide provide a clear roadmap for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-nitromalonate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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